Cas no 50907-20-5 (5-(3-Fluorophenyl)-1H-tetrazole)

5-(3-Fluorophenyl)-1H-tetrazole structure
50907-20-5 structure
Product Name:5-(3-Fluorophenyl)-1H-tetrazole
CAS No:50907-20-5
MF:C7H5FN4
MW:164.139803647995
MDL:MFCD06738319
CID:89602
PubChem ID:333943
Update Time:2025-04-18

5-(3-Fluorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Fluorophenyl)-1H-tetrazole
    • 5-(3-fluorophenyl)-2H-tetrazole
    • 5-(3-FLUORO-PHENYL)-2H-TETRAZOLE
    • 5-(3-fluorophenyl)-2H-1,2,3,4-tetrazole
    • 5-(3-fluorophenyl)-1H-1,2,3,4-tetrazole
    • 5-(3-fluorophenyl)-1H-1,2,3,4-tetraazole
    • NSC338095
    • 3-fluorophenyl-tetrazole
    • 5-(3-fluorophenyl)tetrazole
    • MLS000568145
    • 5-(3-fluorophenyl) tetrazole
    • SEYSTLGMSOLFBD-UHFFFAOYSA-N
    • HMS2291K17
    • 5-(3-Fluoro
    • MFCD01075702
    • DTXSID00318930
    • BB 0238429
    • SCHEMBL704854
    • EN300-11957
    • AC6261
    • CHEMBL503422
    • FT-0619625
    • A828349
    • PS-6573
    • 50907-20-5
    • AB26887
    • NSC-338095
    • CS-0063956
    • Z90667813
    • AKOS000112257
    • MFCD06738319
    • 5-(3-Fluorophenyl)-1H-tetrazole, AldrichCPR
    • 5-(3-Fluoro-phenyl)-1H-tetrazole
    • AKOS000297355
    • SMR000154458
    • SY038813
    • 2385996-23-4
    • STL482506
    • MDL: MFCD06738319
    • Inchi: 1S/C7H5FN4/c8-6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
    • InChI Key: SEYSTLGMSOLFBD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C2N=NNN=2)=C1
    • BRN: 1104440

Computed Properties

  • Exact Mass: 164.05000
  • Monoisotopic Mass: 164.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.403
  • Melting Point: 142-144°C
  • Boiling Point: 335.5°C at 760 mmHg
  • Flash Point: 156.7°C
  • Refractive Index: 1.591
  • PSA: 54.46000
  • LogP: 1.00580
  • Solubility: Not determined

5-(3-Fluorophenyl)-1H-tetrazole Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

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5-(3-Fluorophenyl)-1H-tetrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50907-20-5)5-(3-Fluorophenyl)-1H-tetrazole
Order Number:A828349
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):655.0/2189.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:50907-20-5)5-(3-Fluorophenyl)-1H-tetrazole
A828349
Purity:99%/99%
Quantity:1g/5g
Price ($):655.0/2189.0
Email